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Compound of Interest

Compound Name: 4-Ethynyl-N,N-dimethylaniline

Cat. No.: B099616

An In-depth Technical Guide to 4-Ethynyl-N,N-dimethylbenzenamine for Advanced Research

Abstract

This guide serves as a comprehensive technical resource for researchers, scientists, and
professionals in drug development on the chemical compound 4-Ethynyl-N,N-
dimethylbenzenamine (CAS No. 17573-94-3). It details the molecule's fundamental
physicochemical properties, validated synthesis protocols, key applications in organic synthesis
and materials science, and critical safety and handling procedures. The objective is to provide
an authoritative, in-depth understanding of this versatile compound, grounded in established
scientific literature and safety documentation.

Core Physicochemical & Structural Properties

4-Ethynyl-N,N-dimethylbenzenamine, also known by synonyms such as 4-
Dimethylaminophenylacetylene and p-Ethynyl-N,N-dimethylaniline, is an aromatic compound
featuring a terminal alkyne (ethynyl group) and a dimethylamino group attached to a benzene
ring.[1][2][3] This unique structure, combining an electron-donating dimethylamino group with a
reactive ethynyl moiety, makes it a valuable and versatile building block in modern chemistry.[2]

The molecular formula of the compound is Ci0H1:1N, and its molecular weight is approximately
145.20 g/mol .[1][4] The presence of both a hydrogen bond acceptor (the nitrogen atom) and a
reactive terminal alkyne allows for a wide range of chemical transformations, which will be
explored in subsequent sections.
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Key Property Data

The essential physicochemical properties of 4-Ethynyl-N,N-dimethylbenzenamine are
summarized in the table below. These values are compiled from various chemical suppliers and
databases and represent typical specifications for the compound.

Property Value Source(s)
Molecular Weight 145.20 g/mol [1]
Molecular Formula C1oH11N [1112]
CAS Number 17573-94-3 [1][2][4]
Appearance White to light yellow powder or 2]

crystal
Melting Point 49-54 °C [2][3]
Boiling Point ~228 °C (Predicted) [1][3]
Density ~0.98 g/cm?3 (Predicted) [11[3]

Very slightly soluble in water
(0.16 g/L at 25°C). Slightly

Solubilit 13
Y soluble in DMSO and i3]
Methanol.
Maximum Absorption 285 nm (in Ethanol) [5]

Synthesis & Mechanistic Considerations

The synthesis of 4-Ethynyl-N,N-dimethylbenzenamine is most commonly achieved through
cross-coupling reactions, leveraging the reactivity of halogenated aniline precursors. The
Sonogashira coupling is a cornerstone reaction for this purpose, offering high efficiency and
functional group tolerance.

Protocol: Sonogashira Coupling for Synthesis

This protocol describes a generalized, yet robust, method for synthesizing the title compound
from 4-iodo-N,N-dimethylaniline and a protected acetylene source, followed by deprotection.
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The choice of a silyl-protected acetylene, such as trimethylsilylacetylene, is a common strategy
to prevent the self-coupling of the terminal alkyne (Glaser coupling) under reaction conditions.

Step-by-Step Methodology:

Inert Atmosphere: To a dried Schlenk flask, add 4-iodo-N,N-dimethylaniline, a palladium
catalyst (e.g., Pd(PPhs)2Cl2), and a copper(l) co-catalyst (e.g., Cul).

e Solvent and Base: Add a suitable solvent, typically a degassed amine like triethylamine or
diisopropylamine, which also serves as the base to neutralize the HX byproduct.

» Reagent Addition: Introduce trimethylsilylacetylene to the reaction mixture.

o Reaction: Heat the mixture under an inert atmosphere (e.g., Argon or Nitrogen) and monitor
the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography
(GC).

» Deprotection: Once the coupling is complete, the trimethylsilyl (TMS) protecting group is
removed. This is typically achieved by adding a base such as potassium carbonate in
methanol.

» Workup and Purification: After deprotection, the reaction mixture is worked up using a
standard aqueous/organic extraction. The crude product is then purified, commonly by
column chromatography on silica gel, to yield pure 4-Ethynyl-N,N-dimethylbenzenamine.

Synthesis Workflow Diagram

The following diagram illustrates the logical flow of the Sonogashira coupling and subsequent
deprotection for the synthesis of 4-Ethynyl-N,N-dimethylbenzenamine.
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Sonogashira Coupling
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Caption: Key application areas for 4-Ethynyl-N,N-dimethylbenzenamine.

Safety, Handling, and Storage

As a reactive chemical intermediate, proper handling of 4-Ethynyl-N,N-dimethylbenzenamine is
imperative to ensure laboratory safety. The compound presents several hazards that must be
managed with appropriate engineering controls and personal protective equipment.

Hazard Identification & Precautionary Measures

The compound is classified as harmful and an irritant. [3]The table below summarizes the key
hazard statements (H-statements) and precautionary statements (P-statements) associated
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with this chemical according to the Globally Harmonized System (GHS).

Hazard Type GHS Code Description
o Harmful if swallowed, in
Acute Toxicity H302+H312+H332 ] ] o
contact with skin or if inhaled.
Skin Irritation H315 Causes skin irritation. [3][5]
o Causes serious eye irritation.
Eye Irritation H319
[31[5]
e May cause an allergic skin
Sensitization H317 )
reaction. [3]
) o May cause respiratory
Respiratory Irritation H335 o
irritation. [3]
Wear protective
) gloves/protective clothing/eye
Personal Protection P280 ] ]
protection/face protection. [5]
[6]
Avoid breathing dust. Wash
Handling P261 / P264 skin thoroughly after handling.
[5]
IF ON SKIN: Wash with plenty
Exposure Response P302+P352
of water. [5]
IF IN EYES: Rinse cautiously
with water for several minutes.
Exposure Response P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing. [7]

First Aid & Emergency Procedures

 Inhalation: Remove the individual to fresh air. If breathing is difficult or stops, provide artificial
respiration and seek immediate medical attention. [7]* Skin Contact: Immediately remove all
contaminated clothing. Wash the affected area thoroughly with soap and plenty of water. If

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7421725.htm
https://www.tcichemicals.com/US/en/p/E1021
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7421725.htm
https://www.tcichemicals.com/US/en/p/E1021
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7421725.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7421725.htm
https://www.tcichemicals.com/US/en/p/E1021
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18466~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2012:24:05~~4%204-Methylenebis(N%20N-dimethylaniline
https://www.tcichemicals.com/US/en/p/E1021
https://www.tcichemicals.com/US/en/p/E1021
https://www.chemsrc.com/en/cas/17573-94-3_6900.html
https://www.chemsrc.com/en/cas/17573-94-3_6900.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

skin irritation or a rash occurs, consult a physician. [7]* Eye Contact: Rinse cautiously and
thoroughly with plenty of water for at least 15 minutes, holding the eyelids open. Remove
contact lenses if present and easy to do. Seek immediate medical attention from an
ophthalmologist. [7]* Ingestion: Do not induce vomiting. Rinse mouth with water and
immediately consult a physician. Never give anything by mouth to an unconscious person.

[7]

Storage Recommendations

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated place. [3][7]It
is recommended to keep it in a dark place and under an inert atmosphere, as it may be air
sensitive. [5]

Conclusion

4-Ethynyl-N,N-dimethylbenzenamine is a high-value chemical intermediate with significant
utility in both academic and industrial research. Its molecular weight of 145.20 g/mol and
unique bifunctional structure provide a platform for diverse chemical transformations. Its role as
a key building block in the synthesis of pharmaceuticals, specialty polymers, and advanced
materials underscores its importance. [2]JAdherence to strict safety protocols is essential when
handling this compound due to its potential hazards. This guide provides the foundational
knowledge required for its effective and safe use in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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